Cas no 402567-86-6 (Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate)

Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate is a thiazole-based heterocyclic compound with a molecular formula of C₁₈H₁₅NO₂S. This ester derivative features a thiazole core substituted with phenyl groups at the 2- and 4-positions, enhancing its structural rigidity and potential for diverse chemical applications. The ethyl carboxylate moiety improves solubility in organic solvents, facilitating its use in synthetic organic chemistry, particularly as an intermediate in pharmaceuticals or agrochemicals. Its aromatic substituents contribute to stability and may influence electronic properties, making it suitable for materials science research. The compound’s well-defined structure allows for precise modifications, supporting its utility in medicinal chemistry and functional material development.
Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate structure
402567-86-6 structure
Product name:Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate
CAS No:402567-86-6
MF:C18H15NO2S
MW:309.38220334053
MDL:MFCD07348752
CID:2951476
PubChem ID:8009254

Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2,4-二苯基-1,3-噻唑-5-羧酸乙酯
    • ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate
    • ethyl 2,4-diphenylthiazole-5-carboxylate
    • DOPBEPYJIQAQLB-UHFFFAOYSA-N
    • 2,4-Diphenylthiazole-5-carboxylic acid ethyl ester
    • Z108567108
    • CRA56786
    • AS-66504
    • D86793
    • Z104473304
    • AKOS033030343
    • 402567-86-6
    • CS-0288751
    • SCHEMBL4503056
    • ethyl2,4-diphenylthiazole-5-carboxylate
    • Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate
    • MDL: MFCD07348752
    • Inchi: 1S/C18H15NO2S/c1-2-21-18(20)16-15(13-9-5-3-6-10-13)19-17(22-16)14-11-7-4-8-12-14/h3-12H,2H2,1H3
    • InChI Key: DOPBEPYJIQAQLB-UHFFFAOYSA-N
    • SMILES: S1C(C2C([H])=C([H])C([H])=C([H])C=2[H])=NC(=C1C(=O)OC([H])([H])C([H])([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

  • Exact Mass: 309.08234989g/mol
  • Monoisotopic Mass: 309.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4
  • XLogP3: 4.8

Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P00CJQR-250mg
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE
402567-86-6 95%
250mg
$169.00 2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1359421-100mg
Ethyl 2,4-diphenylthiazole-5-carboxylate
402567-86-6 98%
100mg
¥1123.00 2024-05-15
eNovation Chemicals LLC
D760909-250mg
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE
402567-86-6 95%
250mg
$185 2025-02-25
eNovation Chemicals LLC
D760909-1g
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE
402567-86-6 95%
1g
$345 2025-02-25
eNovation Chemicals LLC
D760909-250mg
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE
402567-86-6 95%
250mg
$185 2024-06-06
A2B Chem LLC
AF84659-5g
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE
402567-86-6 97%
5g
$1480.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1359421-1g
Ethyl 2,4-diphenylthiazole-5-carboxylate
402567-86-6 98%
1g
¥5184.00 2024-05-15
eNovation Chemicals LLC
D760909-1g
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE
402567-86-6 95%
1g
$345 2025-02-27
eNovation Chemicals LLC
D760909-250mg
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE
402567-86-6 95%
250mg
$185 2025-02-27
Chemenu
CM480141-1g
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE
402567-86-6 95%+
1g
$318 2023-01-04

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Amadis Chemical Company Limited
(CAS:402567-86-6)Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate
A1249536
Purity:99%
Quantity:1g
Price ($):374